Cas no 95416-25-4 (15-Hydroxy-7-oxo-8,11,13-abietatrien-18-oic acid)

• Product Name: 15-Hydroxy-7-oxo-8,11,13-abietatrien-18-oic acid
• CAS No: 95416-25-4
• MF: C₂₀H₂₆O₄
• MW: 330.418046474457
• CID: 837038
• PubChem ID: 14017925
• Update Time: 2025-06-08

15-Hydroxy-7-oxo-8,11,13-abietatrien-18-oic acid Chemical and Physical Properties

Names and Identifiers

• 15-Hydroxy-7-oxo-8,11,13-abietatrien-18-oic acid
• 15-Hydroxy-7-oxoabieta-8,11,13-trien-18-oic acid
• 15-Hydroxy-7-oxodehydroabietic acid
• (1R,4aS,10aR)-1,2,3,4,4a,9,10,10a-Octahydro-7-(1-hydroxy-1-methylethyl)-1,4a-dimethyl-9-oxo-1-phenanthrenecarboxylic acid (ACI)
• 1-Phenanthrenecarboxylic acid, 1,2,3,4,4a,9,10,10a-octahydro-7-(1-hydroxy-1-methylethyl)-1,4a-dimethyl-9-oxo-, [1R-(1α,4aβ,10aα)]- (ZCI)
• Abietic acid, dehydro-14-hydroxy-9-oxo- (6CI)
• 15-Hydroxy-7-oxo-abieta-8,11,13-trien-18-oic acid
• 15-Hydroxy-7-oxo-dehydroabietic acid
• 7-Oxo-15-hydroxydehydroabietic acid
• FS-9197
• CHEMBL597920
• MEGxp0_000765
• AKOS032961688
• 95416-25-4
• NCGC00347583-02_C20H26O4_15-Hydroxy-7-oxoabieta-8(14),9(11),12-trien-18-oic acid
• NCGC00347583-02
• (1R,4aS,10aR)-7-(2-hydroxypropan-2-yl)-1,4a-dimethyl-9-oxo-3,4,10,10a-tetrahydro-2H-phenanthrene-1-carboxylic acid
• 15-Hydroxy-7-oxo-dehydroabietic acid; 7-Oxo-15-hydroxydehydroabietic acid
• [ "" ]

• Inchi： 1S/C20H26O4/c1-18(2,24)12-6-7-14-13(10-12)15(21)11-16-19(14,3)8-5-9-20(16,4)17(22)23/h6-7,10,16,24H,5,8-9,11H2,1-4H3,(H,22,23)/t16-,19-,20-/m1/s1
• InChI Key： MXPXAZNVQUWDFH-NSISKUIASA-N
• SMILES： C[C@@]12C3C=CC(=CC=3C(=O)C[C@H]1[C@](CCC2)(C)C(=O)O)C(O)(C)C

Computed Properties

• Exact Mass: 330.18310931g/mol
• Monoisotopic Mass: 330.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 522.4±50.0 °C at 760 mmHg
• Flash Point: 283.8±26.6 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

15-Hydroxy-7-oxo-8,11,13-abietatrien-18-oic acid Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids

Additional information on 15-Hydroxy-7-oxo-8,11,13-abietatrien-18-oic acid

Chemical Profile of 15-Hydroxy-7-oxo-8,11,13-abietatrien-18-oic acid (CAS No. 95416-25-4)

15-Hydroxy-7-oxo-8,11,13-abietatrien-18-oic acid, identified by its Chemical Abstracts Service (CAS) number 95416-25-4, is a complex diterpenoid compound with significant structural and functional attributes in the realm of organic chemistry and pharmacology. This compound belongs to the abietane class of diterpenes, which are widely distributed in nature, particularly in plants belonging to the Pinaceae family. The presence of multiple functional groups, including hydroxyl and carboxylic acid moieties, alongside a conjugated system of double bonds, contributes to its unique reactivity and potential biological activity.

The molecular structure of 15-Hydroxy-7-oxo-8,11,13-abietatrien-18-oic acid consists of a tetracyclic framework with a terminal carboxylic acid group at the 18-position. This structural motif is reminiscent of abietic acid, a precursor in the biosynthesis of resins and terpenoids. The specific arrangement of hydroxyl groups at the 15th and 7th positions, along with the oxo group at the 7th position, imparts distinct chemical properties that make this compound a subject of interest in synthetic chemistry and drug discovery.

Recent advancements in diterpenoid chemistry have highlighted the importance of 15-Hydroxy-7-oxo-8,11,13-abietatrien-18-oic acid as a scaffold for developing novel bioactive molecules. Researchers have been exploring its potential as a precursor for semisynthetic pathways to create derivatives with enhanced pharmacological properties. For instance, modifications at the hydroxyl and carboxylic acid positions have been investigated for their ability to modulate enzyme inhibition and receptor binding affinity.

In pharmacological studies, 15-Hydroxy-7-oxo-8,11,13-abietatrien-18-oic acid has shown promise in preliminary screenings for anti-inflammatory and antimicrobial activities. The conjugated system and polar functional groups are believed to contribute to its interaction with biological targets such as enzymes and cell surface receptors. Additionally, its structural similarity to naturally occurring diterpenes like abietic acid suggests potential applications in therapeutic interventions where plant-derived compounds are utilized.

The synthesis of 15-Hydroxy-7-oxo-8,11,13-abietatrien-18-oic acid presents both challenges and opportunities for chemists. Traditional methods often involve multi-step organic transformations starting from readily available terpenoid precursors. However, recent methodologies have leveraged biocatalytic approaches using engineered enzymes to streamline the synthesis process. These biotechnological innovations not only improve yield but also reduce environmental impact by minimizing waste generation.

From an industrial perspective, the demand for 15-Hydroxy-7-oxo-8,11,13-abietatrien-18-oic acid is growing due to its utility in fine chemical synthesis and as an intermediate in pharmaceutical manufacturing. Companies specializing in specialty chemicals are investing in scalable production methods to meet this demand. Furthermore, collaborations between academic institutions and industry partners are fostering research that could lead to new applications for this compound beyond traditional medicinal uses.

The role of computational chemistry in studying 15-Hydroxy-7-oxo-8,11,13-abietatrien-18-oic acid cannot be overstated. Molecular modeling techniques allow researchers to predict interactions between this compound and biological targets with high precision. These predictions are invaluable for designing experiments aimed at optimizing its pharmacological properties. Moreover, computational methods help in identifying potential side effects by simulating metabolic pathways where the compound might be processed within living organisms.

Future research directions for 15-Hydroxy-7-oxo-8,11,13-abietatrien-18-oic acid include exploring its role in natural product biosynthesis and developing new synthetic routes that enhance scalability. Advances in genetic engineering may enable the production of this compound through microbial fermentation using engineered strains that accumulate diterpenoids efficiently. Such biotechnological approaches could revolutionize how we produce complex natural products like 15-Hydroxy-7-oxo-8,11,13-abietatrien-18-oic acid, making them more accessible for research and commercial applications.

In conclusion,15-Hydroxy-7 oxo 8 11 13 abietatrien 18 oic acid (CAS No 95416 25 4) represents a fascinating molecule with diverse chemical features and potential biological significance It stands at the intersection of organic chemistry pharmacology and biotechnology offering opportunities for innovation in drug discovery synthetic methodologies and industrial applications As research continues this compound is likely to gain further prominence as a valuable tool in both academic laboratories and pharmaceutical industries